Cas no 7338-38-7 (2,5-Cyclohexadien-1-one,2,6-dibromo-4-(3,5-dibromo-4-oxo-2,5-cyclohexadien-1-ylidene)-)

• Product Name: 2,5-Cyclohexadien-1-one,2,6-dibromo-4-(3,5-dibromo-4-oxo-2,5-cyclohexadien-1-ylidene)-
• CAS No: 7338-38-7
• MF: C₁₂H₄Br₄O₂
• MW: 499.774960517883
• CID: 581750
• PubChem ID: 291381
• Update Time: 2025-04-19

2,5-Cyclohexadien-1-one,2,6-dibromo-4-(3,5-dibromo-4-oxo-2,5-cyclohexadien-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one,2,6-dibromo-4-(3,5-dibromo-4-oxo-2,5-cyclohexadien-1-ylidene)-
• 2,6-dibromo-4-(3,5-dibromo-4-oxocyclohexa-2,5-dien-1-ylidene)cyclohexa-2,5-dien-1-one
• 3,3',5,5'-tetrabromo-4,4'-diphenoquinone
• 3,3',5,5'-tetrabromodiphenoquinone
• 3,3',5,5'-tetrabromo-p-diphenoquinone
• tetrabromodiphenoquinone
• NSC-156583
• 7338-38-7
• 3,3',5,5'-tetrabromo-1,1'-bi(cyclohexa-2,5-dien-1-ylidene)-4,4'-dione
• NSC156583
• DTXSID30303091

• Inchi： 1S/C12H4Br4O2/c13-7-1-5(2-8(14)11(7)17)6-3-9(15)12(18)10(16)4-6/h1-4H
• InChI Key： MPRSKYSFMYIXCU-UHFFFAOYSA-N
• SMILES： BrC1C(C(=C/C(/C=1)=C1/C=C(C(C(=C/1)Br)=O)Br)Br)=O

Computed Properties

• Exact Mass: 495.69400
• Monoisotopic Mass: 495.69448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 4.56360